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Compound of Interest

Compound Name: 2-Cyclohexylethanol

Cat. No.: B1346017 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling precautions for 2-
Cyclohexylethanol, a key intermediate in various chemical syntheses. Adherence to these

guidelines is crucial for ensuring a safe laboratory environment and minimizing potential risks

associated with the use of this compound. This document outlines the toxicological profile,

emergency procedures, and proper handling and storage protocols, supported by quantitative

data and standardized experimental methodologies.

Section 1: Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of 2-Cyclohexylethanol is
fundamental to its safe handling. These properties are summarized in the table below.
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Property Value Reference

CAS Number 4442-79-9 [1][2][3][4]

Molecular Formula C8H16O [1][4]

Molecular Weight 128.21 g/mol [1][3][4][5]

Appearance Colorless liquid [3][6]

Boiling Point 206-207 °C at 745 mmHg [3][5]

Melting Point -20 °C [3]

Flash Point 86 °C (186.8 °F) - closed cup [5]

Density 0.919 g/mL at 25 °C [3][5]

Solubility Insoluble in water [7]

Section 2: Toxicological Profile and Hazard
Classification
2-Cyclohexylethanol is classified as harmful if swallowed and in contact with skin.[1][2][5] The

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the

following hazard information:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Pictogram:

alt text

Signal Word: Warning[5]

Toxicity Data:
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Test Species Route Value

LD50 Rabbit Oral 940 mg/kg

LD50 Rabbit Dermal 1220 mg/kg

Section 3: Experimental Protocols for Safety
Assessment
The toxicological data for 2-Cyclohexylethanol are determined through standardized

experimental protocols. The following are summaries of the methodologies based on OECD

guidelines, which are internationally recognized for chemical safety testing.

Acute Oral Toxicity (Based on OECD Guideline 401)
This test provides information on health hazards likely to arise from a single, short-term oral

exposure to a substance.[8]

Principle: A single dose of the substance is administered to animals via gavage.[8]

Test Animals: Typically, rats are used.[8]

Procedure:

Animals are fasted prior to dosing.[8]

The test substance is administered in graduated doses to several groups of animals, with

one dose per group.[8]

Animals are observed for mortality, signs of toxicity, and behavioral changes for at least 14

days.[8]

The LD50 (the dose causing death in 50% of the test animals) is calculated.[8]

Acute Dermal Toxicity (Based on OECD Guideline 402)
This guideline provides a method for assessing the potential for a substance to cause toxicity

from a single, short-term dermal exposure.[9][10][11][12][13]
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Principle: The substance is applied to a shaved area of the skin of the test animals.[9][10]

Test Animals: Rats, rabbits, or guinea pigs are commonly used.[10]

Procedure:

The test substance is applied uniformly over an area of approximately 10% of the total

body surface.[11]

The treated area is covered with a porous gauze dressing for a 24-hour exposure period.

[10][11]

Observations for signs of toxicity and mortality are made for at least 14 days.[9][10]

The LD50 is determined.[10]

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
This test is designed to determine the potential of a substance to cause reversible or

irreversible inflammatory changes to the skin.[14][15][16][17][18]

Principle: A single dose of the test substance is applied to a small area of the skin.[16][17]

Test Animals: The albino rabbit is the preferred species.[16][17]

Procedure:

The substance is applied to a small patch of skin (approximately 6 cm²).[16]

The exposure duration is typically 4 hours.[16]

Skin reactions, such as erythema (redness) and edema (swelling), are evaluated at

specific intervals (1, 24, 48, and 72 hours) after patch removal.[15]

The reversibility of any observed effects is assessed for up to 14 days.[16]
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Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
This method assesses the potential of a substance to produce irritation or corrosion when

applied to the eye.[19][20][21][22][23]

Principle: A single dose of the substance is applied into the conjunctival sac of one eye of the

test animal.[20][22][23]

Test Animals: The albino rabbit is the recommended species.[22][23]

Procedure:

The test substance is instilled into one eye, with the other eye serving as a control.[19][20]

The eyes are examined at 1, 24, 48, and 72 hours after application.[22]

Lesions of the cornea, iris, and conjunctiva are scored to evaluate the degree of irritation.

[21]

The duration of the observation period is sufficient to fully evaluate the reversibility of the

effects.[19][22]

Section 4: Safety and Handling Precautions
Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment should be worn when

handling 2-Cyclohexylethanol:

Eye/Face Protection: Chemical safety goggles or a face shield.[2]

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and protective clothing to

prevent skin contact.[2]

Respiratory Protection: If ventilation is inadequate, a NIOSH-approved respirator should be

used.
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Personal Protective Equipment (PPE) for 2-Cyclohexylethanol

Routes of Potential Exposure
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Ingestion

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for 2-Cyclohexylethanol.

Handling and Storage
Handling: Wash hands and any exposed skin thoroughly after handling.[2] Do not eat, drink,

or smoke when using this product. Avoid contact with eyes, skin, and clothing.[24] Ensure

adequate ventilation.[24]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][24] Store

away from incompatible materials such as strong oxidizing agents, acid chlorides, and acid

anhydrides.[2][24]

Section 5: Emergency Procedures
First Aid Measures
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Exposure Route First Aid Procedure

Ingestion

If swallowed, call a poison center or

doctor/physician if you feel unwell. Rinse mouth.

Do NOT induce vomiting.[2][24]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Get medical attention.[24]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical

attention if you feel unwell. Wash clothing before

reuse.[2][24]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[2][24]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2]

Specific Hazards: Combustible liquid. In a fire, hazardous combustion products such as

carbon monoxide and carbon dioxide may be formed.[2]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[2]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required.[2]

Environmental Precautions: Should not be released into the environment.[2]
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Containment and Cleanup: Absorb the spill with inert material (e.g., dry sand or earth) and

place it in a suitable chemical waste container.[24]

Section 6: Logical Workflow for Chemical Safety
Assessment
The following diagram illustrates a typical workflow for assessing the safety of a chemical

substance like 2-Cyclohexylethanol, incorporating both in silico and in vitro methods before

proceeding to in vivo testing to adhere to the principles of the 3Rs (Replacement, Reduction,

and Refinement).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cyclohexylethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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